Cas no 30742-59-7 (5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde)
30742-59-7 structure
Product Name:5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde
CAS No:30742-59-7
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD00455053
CID:53646
PubChem ID:2794873
Update Time:2025-04-18
5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitro-2-pyrrolidin-1-ylbenzaldehyde
- 5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde
- 5-Nitro-2-(1-pyrrolidinyl)benzenecarbaldehyde
- 5-Nitro-2-pyrrolidin-1-yl-benzaldehyde
- 5-Nitro-2-(1-pyrrolidinyl)benzaldehyd
- 5-nitro-2-(1-pyrrolidinyl)-benzaldehyde
- 5-nitro-2-pyrrolidinylbenzaldehyde
- EN300-07120
- Benzaldehyde, 5-nitro-2-(1-pyrrolidinyl)-
- DTXSID10383472
- Z31197444
- Methyl 2-(4-(3,5-dimethylphenoxy)-3,5-dinitrophenyl)acetate
- FT-0620698
- 5-nitro-2-(1-pyrrolidinyl)benzaldehyde
- JS-174C
- A820594
- MFCD00455053
- SR-01000047449-1
- J-517866
- 30742-59-7
- AKOS000122462
- SR-01000047449
- STK392849
- DB-047889
-
- MDL： MFCD00455053
- Inchi： 1S/C11H12N2O3/c14-8-9-7-10(13(15)16)3-4-11(9)12-5-1-2-6-12/h3-4,7-8H,1-2,5-6H2
- InChI Key： FSYPVHLPBAAKIU-UHFFFAOYSA-N
- SMILES： O=CC1C=C(C=CC=1N1CCCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 220.08500
- Monoisotopic Mass: 220.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.1Ų
Experimental Properties
- PSA: 66.13000
- LogP: 2.59570
5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde Security Information
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- Safety Term：S26;S37/39
5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 065113-1g |
5-Nitro-2-pyrrolidin-1-yl-benzaldehyde |
30742-59-7 | 97% | 1g |
￡64.00 | 2022-03-01 | |
| Fluorochem | 065113-5g |
5-Nitro-2-pyrrolidin-1-yl-benzaldehyde |
30742-59-7 | 97% | 5g |
￡256.00 | 2022-03-01 | |
| Fluorochem | 065113-10g |
5-Nitro-2-pyrrolidin-1-yl-benzaldehyde |
30742-59-7 | 97% | 10g |
￡448.00 | 2022-03-01 | |
| Chemenu | CM198889-10g |
5-Nitro-2-(1-pyrrolidinyl)benzenecarbaldehyde |
30742-59-7 | 95% | 10g |
$439 | 2021-08-05 | |
| TRC | N497095-25mg |
5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde |
30742-59-7 | 25mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N497095-50mg |
5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde |
30742-59-7 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N497095-250mg |
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30742-59-7 | 250mg |
$ 95.00 | 2022-06-03 | ||
| Apollo Scientific | OR27641-1g |
5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde |
30742-59-7 | 1g |
£70.00 | 2025-02-19 | ||
| Apollo Scientific | OR27641-5g |
5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde |
30742-59-7 | 5g |
£272.00 | 2025-02-19 | ||
| Apollo Scientific | OR27641-10g |
5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde |
30742-59-7 | 10g |
£476.00 | 2025-02-19 |
5-Nitro-2-(pyrrolidin-1-yl)benzaldehyde Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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